molecular formula C8H10S2 B8655988 Benzene, [[(methylthio)methyl]thio]- CAS No. 56772-75-9

Benzene, [[(methylthio)methyl]thio]-

Cat. No. B8655988
CAS RN: 56772-75-9
M. Wt: 170.3 g/mol
InChI Key: GHFOUUIPGDXZFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzene, [[(methylthio)methyl]thio]- is a useful research compound. Its molecular formula is C8H10S2 and its molecular weight is 170.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, [[(methylthio)methyl]thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, [[(methylthio)methyl]thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56772-75-9

Molecular Formula

C8H10S2

Molecular Weight

170.3 g/mol

IUPAC Name

methylsulfanylmethylsulfanylbenzene

InChI

InChI=1S/C8H10S2/c1-9-7-10-8-5-3-2-4-6-8/h2-6H,7H2,1H3

InChI Key

GHFOUUIPGDXZFV-UHFFFAOYSA-N

Canonical SMILES

CSCSC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

120 ml. of a 1.3M n-butyllithium solution in n-hexane were added dropwise to a solution of 18.8 ml. of thioanisole in 240 ml. of tetrahydrofuran at -20° C. and the reaction mixture was stirred at that temperature for 2 hours. After cooling to -70° C., 16.4 g. of dimethyldisulphide were added to the reaction mixture, which was then stirred at -70° C. for 15 minutes and at room temperature for 1 hour. The reaction mixture was poured into dilute aqueous hydrochloric acid and extracted with ethyl acetate. The extracts were washed with water and an aqueous solution of sodium chloride and concentrated under reduced pressure. The residue was purified by distillation in vacuo to give 18.0 g. of the title compound having the following physical characteristics:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.